Cas no 688763-22-6 (2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene)

• Product Name: 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene
• CAS No: 688763-22-6
• MF: C₈H₃BrF₃NS
• MW: 282.080330133438
• CID: 1735493
• PubChem ID: 2757196
• Update Time: 2025-06-30

2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene
• 2-Bromo-4-trifluoromethylphenylisothiocyanate
• AC1MBVB4
• CTK8A7610
• AG-A-38133
• KB-228907
• UMSVAXACZNPHEM-UHFFFAOYSA-N
• 688763-22-6
• MFCD03840357
• FS-5978
• AKOS037652980
• DTXSID00373766
• SY063513
• 2-Bromo-4-trifluoromethylphenyl Isothiocyanate

• MDL： MFCD03840357
• Inchi： 1S/C8H3BrF3NS/c9-6-3-5(8(10,11)12)1-2-7(6)13-4-14/h1-3H
• InChI Key： UMSVAXACZNPHEM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1)N=C=S

Computed Properties

• Exact Mass: 280.91200
• Monoisotopic Mass: 280.91217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.45000
• LogP: 4.20220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene

Compound CAS No. 688763-22-6: 2-Bromo-1-isothiocyanato-4-(trifluoromethyl)benzene

The compound 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene, identified by the CAS number 688763-22-6, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 2-position, an isothiocyanato group at the 1-position, and a trifluoromethyl group at the 4-position of the benzene ring. These substituents confer distinct chemical properties, making it a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

The synthesis of 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene typically involves multi-step reactions, often utilizing directed metallation strategies to install the isothiocyanato group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various reaction conditions has been extensively studied, with findings indicating its robustness in both nucleophilic and electrophilic substitution reactions.

In terms of applications, this compound has found significant use in the development of bioactive molecules. Its isothiocyanato group serves as a reactive site for further functionalization, enabling the creation of heterocyclic structures with potential pharmacological activity. For instance, researchers have employed this compound as an intermediate in the synthesis of isoquinoline derivatives, which exhibit promising anti-cancer properties.

The trifluoromethyl substituent in 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene contributes to its hydrophobicity and electronic characteristics, making it an ideal candidate for designing drug-like molecules with improved bioavailability. Recent studies have highlighted its role in modulating enzyme activity through non-covalent interactions, offering new avenues for therapeutic intervention.

From a materials science perspective, this compound has been explored as a precursor for constructing advanced organic frameworks. Its bromine atom facilitates cross-coupling reactions, enabling the assembly of complex aromatic systems with tailored electronic properties. These materials hold potential applications in optoelectronics and energy storage technologies.

In conclusion, 2-bromo-1-isothiocyanato-4-(trifluoromethyl)benzene stands as a versatile platform for chemical innovation. Its unique structure and reactivity continue to drive cutting-edge research across multiple disciplines, underscoring its importance in modern chemical science.